Cas no 33147-10-3 (5-Bromo-3,6-dimethyl-1-benzofuran)

• Product Name: 5-Bromo-3,6-dimethyl-1-benzofuran
• CAS No: 33147-10-3
• MF: C₁₀H₉BrO
• MW: 225.081862211227
• CID: 2822435
• PubChem ID: 14572368
• Update Time: 2025-04-21

5-Bromo-3,6-dimethyl-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3,6-dimethylbenzofuran
• DTXSID90561812
• 33147-10-3
• DTXCID10512588
• 5-Bromo-3,6-dimethyl-1-benzofuran

• Inchi： 1S/C10H9BrO/c1-6-3-10-8(4-9(6)11)7(2)5-12-10/h3-5H,1-2H3
• InChI Key： POBZNMIYMRZYMQ-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(C)=COC=2C=C1C

Computed Properties

• Exact Mass: 223.98368g/mol
• Monoisotopic Mass: 223.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 13.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans